![molecular formula C18H25NO5 B118913 tert-Butyl 3-(1-ethoxyethoxy)-2-oxo-4-phenylazetidine-1-carboxylate CAS No. 152089-12-8](/img/structure/B118913.png)
tert-Butyl 3-(1-ethoxyethoxy)-2-oxo-4-phenylazetidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “tert-Butyl 3-(1-ethoxyethoxy)-2-oxo-4-phenylazetidine-1-carboxylate” is a complex organic molecule. It likely contains an azetidine ring, which is a four-membered cyclic amine, along with a phenyl group, an ethoxyethoxy group, and a tert-butyl carboxylate ester .
Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. It would contain a four-membered azetidine ring, a phenyl ring, an ethoxyethoxy group, and a tert-butyl carboxylate ester .Scientific Research Applications
Synthesis and Molecular Structure:
Synthesis Techniques and Characterization
The compound tert-butyl 3-(1-ethoxyethoxy)-2-oxo-4-phenylazetidine-1-carboxylate can be synthesized and characterized using techniques like NMR spectroscopy and mass spectrometry. For instance, tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate was synthesized from a corresponding ethyl 2-amino-4-(2-oxiranyl)butanoate HCl salt via intramolecular lactonization, and its structure was confirmed through single crystal X-ray diffraction analysis (Moriguchi et al., 2014).
Crystallography and Molecular Packing
X-ray studies can reveal molecular structures and packing, as seen with tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate. This compound's crystal structure showed strong O-H...O=C hydrogen bonds, leading to infinite chains in the crystal structure, providing insights into molecular interactions and assembly (Didierjean et al., 2004).
Chemical Reactions and Synthesis Pathways:
Diels-Alder Reactions
Compounds like this compound can be used in complex chemical reactions, such as the Diels-Alder reaction, to synthesize cyclic compounds. This reaction is crucial for constructing cyclic structures in organic chemistry (Padwa et al., 2003).
Nucleophilic Substitutions and Radical Reactions
These compounds can undergo various chemical transformations, including nucleophilic substitutions and radical reactions. Such reactions are essential for modifying chemical structures and introducing new functional groups, broadening their application in synthetic organic chemistry (Jasch et al., 2012).
Supramolecular Arrangements and Interactions:
- Weak Intermolecular Interactions: Studies on analogs of these compounds reveal that weak interactions such as C-H⋯O and C-H⋯π play a significant role in determining the conformation of the molecules and the construction of supramolecular assemblies. This insight is crucial for understanding the behavior of such compounds in different environments and can be instrumental in designing materials with specific properties (Samipillai et al., 2016).
Future Directions
Mechanism of Action
Target of Action
It is known that this compound is used in the synthesis of (±)-entecavir , a highly active carbocyclic guanosine nucleotide analogue used for the treatment of hepatitis B virus infection .
Mode of Action
It’s known that the key stage in the synthesis of (±)-entecavir involves the oxidative decarboxylation of a related compound .
Biochemical Pathways
It’s known that the compound is used as a precursor in the synthesis of fundamental aza- and thiaheterocycles .
Result of Action
It’s known that the compound is used in the synthesis of (±)-entecavir , which selectively acts at the nanomolar level for the treatment of hepatitis B virus infection .
properties
IUPAC Name |
tert-butyl 3-(1-ethoxyethoxy)-2-oxo-4-phenylazetidine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25NO5/c1-6-22-12(2)23-15-14(13-10-8-7-9-11-13)19(16(15)20)17(21)24-18(3,4)5/h7-12,14-15H,6H2,1-5H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZTZICYNMYGUNU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(C)OC1C(N(C1=O)C(=O)OC(C)(C)C)C2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25NO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30621424 |
Source
|
Record name | tert-Butyl 3-(1-ethoxyethoxy)-2-oxo-4-phenylazetidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30621424 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
335.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
152089-12-8 |
Source
|
Record name | tert-Butyl 3-(1-ethoxyethoxy)-2-oxo-4-phenylazetidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30621424 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.